
Cyclotetradecane: A Review of its Role as a
Plant and Human Metabolite

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cyclotetradecane

Cat. No.: B1198814 Get Quote

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract
Cyclotetradecane, a 14-carbon cycloalkane, has been identified as a metabolite in both plant

and human systems. While its direct biological roles and metabolic pathways are still under

investigation, its presence in various edible plants and detection in human samples suggest a

potential for interaction with human physiology. This technical guide provides a comprehensive

overview of the current knowledge on cyclotetradecane as a metabolite, including its sources,

potential biological activities, and the methodologies for its detection and analysis. The

information is presented to support further research into its significance in plant biology and its

potential implications for human health and drug development.

Introduction
Cyclotetradecane (C₁₄H₂₈) is a saturated monocyclic hydrocarbon.[1] While long-chain

alkanes are known constituents of plant cuticular waxes and have roles in protecting against

environmental stressors, the specific functions of cyclic alkanes like cyclotetradecane are less

understood. In humans, the detection of cyclotetradecane is likely linked to dietary intake, as

it has been identified in several food sources.[1][2] This guide summarizes the current state of

knowledge regarding cyclotetradecane's role as a metabolite, with a focus on quantitative

data, experimental protocols, and potential biological pathways.
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Cyclotetradecane as a Plant Metabolite
Cyclotetradecane has been reported as a secondary metabolite in several plant species.[1][3]

Secondary metabolites are compounds that are not essential for the primary metabolic

processes of a plant but are involved in defense mechanisms, signaling, and adaptation to

environmental stress.[4]

Documented Occurrences in Plants
Cyclotetradecane has been detected in the following plant species:

Vitis vinifera(Grape): The presence of cyclotetradecane has been reported in grapes.[5]

Camellia sinensis(Tea): It has been detected in green, black, red, and herbal teas.[1][2][4]

Citrus limon(Lemon): Cyclotetradecane is a chemical constituent of the ethanolic extract of

lemon leaves.[3]

Quantitative Data
Quantitative data for cyclotetradecane in plant matter is limited. However, a study on the

fermentation of summer green tea provided the following concentrations:

Sample
Cyclotetradecane
Concentration (µg/g)

Reference

Green Tea (fermented for 2

days)
0.46 ± 0.02 [2]

Green Tea (fermented for 6

days)
0.91 ± 0.01 [2]

Non-fermented Green Tea Not Detected [2]

Table 1: Quantitative analysis of cyclotetradecane in fermented summer green tea.

Potential Biological Role in Plants

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1198814?utm_src=pdf-body
https://www.benchchem.com/product/b1198814?utm_src=pdf-body
https://jddtonline.info/index.php/jddt/article/download/5722/5207/17528?inline=1
https://nopr.niscpr.res.in/bitstream/123456789/51187/1/JSIR%2078(11)%20793-798.pdf
https://hmdb.ca/metabolites/HMDB0033567
https://www.benchchem.com/product/b1198814?utm_src=pdf-body
https://www.benchchem.com/product/b1198814?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Extraction_of_Tetratetracontane_from_Plant_Waxes.pdf
https://jddtonline.info/index.php/jddt/article/download/5722/5207/17528?inline=1
https://www.researchgate.net/publication/373931189_Enhancing_the_Flavor_Profile_of_Summer_Green_Tea_via_Fermentation_with_Aspergillus_niger_RAF106
https://hmdb.ca/metabolites/HMDB0033567
https://www.benchchem.com/product/b1198814?utm_src=pdf-body
https://nopr.niscpr.res.in/bitstream/123456789/51187/1/JSIR%2078(11)%20793-798.pdf
https://www.benchchem.com/product/b1198814?utm_src=pdf-body
https://www.researchgate.net/publication/373931189_Enhancing_the_Flavor_Profile_of_Summer_Green_Tea_via_Fermentation_with_Aspergillus_niger_RAF106
https://www.researchgate.net/publication/373931189_Enhancing_the_Flavor_Profile_of_Summer_Green_Tea_via_Fermentation_with_Aspergillus_niger_RAF106
https://www.researchgate.net/publication/373931189_Enhancing_the_Flavor_Profile_of_Summer_Green_Tea_via_Fermentation_with_Aspergillus_niger_RAF106
https://www.benchchem.com/product/b1198814?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The biological role of cyclotetradecane in plants has not been specifically elucidated.

However, as a component of plant extracts, it may contribute to the overall biological activity of

the plant. For instance, the ethanolic extract of Citrus limon leaves, which contains

cyclotetradecane, has been shown to exhibit anti-microbial properties.[3] It is plausible that,

like other secondary metabolites, cyclotetradecane may play a role in plant defense.

Putative Signaling Pathway
While no specific signaling pathway involving cyclotetradecane has been identified, the

production of secondary metabolites in plants is often triggered by abiotic stress. A generalized

signaling pathway for abiotic stress response is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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